Cas no 2229120-33-4 (tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate
• CAS No: 2229120-33-4
• MF: C₁₄H₂₀FNO₄
• MW: 285.311307907104
• CID: 6359385
• PubChem ID: 165678169
• Update Time: 2025-08-02

tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate
• tert-butyl N-[4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenyl]carbamate
• 2229120-33-4
• EN300-1902202

• Inchi： 1S/C14H20FNO4/c1-14(2,3)20-13(18)16-10-6-5-9(11(17)8-15)7-12(10)19-4/h5-7,11,17H,8H2,1-4H3,(H,16,18)
• InChI Key： HFUQCSSBNWRDMD-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 285.13763628g/mol
• Monoisotopic Mass: 285.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2229120-33-4 and Product Name: tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate

The compound with the CAS number 2229120-33-4 and the product name tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a fluoro-substituent and an hydroxyethyl group, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The fluoro-substituent at the 2-position of the phenyl ring in this compound is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes make it an attractive scaffold for developing drugs with improved efficacy and reduced side effects.

The hydroxyethyl group attached to the carbamate moiety introduces a polar region to the molecule, which can influence its solubility, bioavailability, and interaction with biological targets. This structural feature is particularly relevant in designing molecules that require specific solubility profiles for optimal pharmacological activity. The combination of these functional groups has been extensively studied in the context of developing new therapeutic agents for various diseases.

In the realm of drug discovery, the tert-butyl group serves as a protecting group for amine functionalities, ensuring stability during synthetic processes while maintaining reactivity under specific conditions. This protective role is crucial in multi-step synthetic routes, where selective reactions are required to achieve the desired molecular architecture. The presence of this group also contributes to the overall lipophilicity of the compound, which can be fine-tuned by modifying other parts of the molecule.

Current research in pharmaceutical chemistry emphasizes the development of molecules with enhanced bioavailability and reduced toxicity. The structural features of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate align well with these goals. The fluoro-substituent, for instance, has been shown to improve metabolic stability by resisting degradation by cytochrome P450 enzymes. This resistance enhances the half-life of the drug in vivo, leading to more consistent therapeutic effects.

The hydroxyethyl group also plays a critical role in modulating pharmacokinetic properties. This group can increase water solubility, which is essential for oral bioavailability and renal clearance. Additionally, it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. These interactions are crucial for achieving high efficacy while minimizing off-target effects.

Recent studies have demonstrated that compounds containing both fluoro-and hydroxyethyl-substituted aromatic rings exhibit promising activity against various diseases, including cancer and infectious disorders. The structural motif of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate has been explored in several preclinical studies as a potential lead compound for further development. These studies have shown encouraging results in terms of inhibiting key enzymatic targets and modulating signaling pathways associated with disease progression.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also enhance scalability for industrial production.

The pharmacological profile of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate has been evaluated through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions with target proteins, while experimental data have confirmed these predictions through enzyme inhibition assays and cell-based assays. These combined approaches provide a robust framework for understanding the mechanism of action and potential therapeutic applications.

In conclusion, tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methoxyphenylcarbamate (CAS No. 2229120-33-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of a fluoro-substituent, an hydroxyethyl group, and a tert-butyl protecting group contributes to its enhanced metabolic stability, improved solubility, and favorable pharmacokinetic properties. Ongoing research continues to explore its potential applications in drug development, making it a valuable candidate for further investigation.